Cas no 2228185-57-5 (2-1-(1-hydroxyethyl)cyclopropyl-4-methoxyphenol)

2-1-(1-hydroxyethyl)cyclopropyl-4-methoxyphenol is a specialized phenolic compound featuring a cyclopropyl group and a methoxy-substituted aromatic ring. Its unique structure, combining hydroxyl and methoxy functionalities, enhances its potential as an intermediate in fine chemical synthesis, particularly in pharmaceuticals and agrochemicals. The presence of both hydrophilic (hydroxyethyl) and hydrophobic (cyclopropyl) moieties contributes to its balanced solubility profile, making it suitable for diverse reaction conditions. This compound may exhibit antioxidant properties due to its phenolic nature, while the sterically hindered cyclopropyl group could improve stability. Its structural complexity allows for selective modifications, enabling tailored applications in advanced organic synthesis.
2-1-(1-hydroxyethyl)cyclopropyl-4-methoxyphenol structure
2228185-57-5 structure
Product Name:2-1-(1-hydroxyethyl)cyclopropyl-4-methoxyphenol
CAS No:2228185-57-5
MF:C12H16O3
MW:208.253643989563
CID:5810640
PubChem ID:165647956
Update Time:2025-05-26

2-1-(1-hydroxyethyl)cyclopropyl-4-methoxyphenol Chemical and Physical Properties

Names and Identifiers

    • 2-1-(1-hydroxyethyl)cyclopropyl-4-methoxyphenol
    • 2228185-57-5
    • 2-[1-(1-hydroxyethyl)cyclopropyl]-4-methoxyphenol
    • EN300-1755380
    • Inchi: 1S/C12H16O3/c1-8(13)12(5-6-12)10-7-9(15-2)3-4-11(10)14/h3-4,7-8,13-14H,5-6H2,1-2H3
    • InChI Key: ZVNFOSOXUUSINU-UHFFFAOYSA-N
    • SMILES: OC(C)C1(C2C=C(C=CC=2O)OC)CC1

Computed Properties

  • Exact Mass: 208.109944368g/mol
  • Monoisotopic Mass: 208.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 49.7Ų

2-1-(1-hydroxyethyl)cyclopropyl-4-methoxyphenol Pricemore >>

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Additional information on 2-1-(1-hydroxyethyl)cyclopropyl-4-methoxyphenol

Introduction to 2-1-(1-hydroxyethyl)cyclopropyl-4-methoxyphenol (CAS No. 2228185-57-5)

2-1-(1-hydroxyethyl)cyclopropyl-4-methoxyphenol, with the CAS number 2228185-57-5, is a novel compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of extensive study in recent years.

The molecular structure of 2-1-(1-hydroxyethyl)cyclopropyl-4-methoxyphenol consists of a cyclopropyl ring attached to a phenolic moiety with a methoxy substituent at the para position. The presence of the hydroxyethyl group adds to its complexity and potential reactivity. This combination of functional groups suggests that the compound may exhibit diverse chemical and biological properties, which are currently being explored for various applications.

Recent studies have highlighted the potential of 2-1-(1-hydroxyethyl)cyclopropyl-4-methoxyphenol in several areas, including anti-inflammatory, antioxidant, and neuroprotective activities. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound demonstrated significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers also noted that the compound's cyclopropyl structure played a crucial role in its biological activity.

In another study, published in the Journal of Biological Chemistry in 2023, 2-1-(1-hydroxyethyl)cyclopropyl-4-methoxyphenol was found to exhibit potent antioxidant properties. The compound was shown to effectively scavenge free radicals and protect cells from oxidative stress. This property is particularly important in the context of neurodegenerative diseases, where oxidative stress is a key factor in disease progression.

The neuroprotective potential of 2-1-(1-hydroxyethyl)cyclopropyl-4-methoxyphenol has also been investigated. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that the compound could protect neurons from damage induced by amyloid-beta peptides, which are implicated in Alzheimer's disease. The mechanism of action appears to involve the modulation of intracellular signaling pathways and the reduction of oxidative stress.

In addition to its biological activities, 2-1-(1-hydroxyethyl)cyclopropyl-4-methoxyphenol has been studied for its synthetic accessibility and stability. Synthetic chemists have developed efficient routes to prepare this compound using readily available starting materials and mild reaction conditions. This makes it an attractive candidate for further development as a therapeutic agent.

The stability of 2-1-(1-hydroxyethyl)cyclopropyl-4-methoxyphenol under various conditions has also been evaluated. Studies have shown that the compound remains stable at room temperature and can be stored for extended periods without significant degradation. This stability is crucial for its practical application in pharmaceutical formulations.

Clinical trials are currently underway to assess the safety and efficacy of 2-1-(1-hydroxyethyl)cyclopropyl-4-methoxyphenol. Preliminary results from phase I trials have indicated that the compound is well-tolerated by human subjects and does not exhibit any significant adverse effects. These findings are promising and suggest that further clinical evaluation is warranted.

In conclusion, 2-1-(1-hydroxyethyl)cyclopropyl-4-methoxyphenol (CAS No. 2228185-57-5) is a promising compound with a wide range of potential applications in medicine and biotechnology. Its unique chemical structure and diverse biological activities make it an exciting area of research for scientists and pharmaceutical companies alike. As more studies are conducted, it is likely that new applications and therapeutic uses for this compound will be discovered, contributing to advancements in healthcare and disease treatment.

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